Cas no 2171563-13-4 (tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate
• CAS No: 2171563-13-4
• MF: C₁₉H₃₆N₂O₃
• MW: 340.500745773315
• CID: 6049837
• PubChem ID: 165602326
• Update Time: 2025-07-18

tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate
• EN300-1643294
• 2171563-13-4

• Inchi： 1S/C19H36N2O3/c1-15(2,3)24-14(22)21-9-8-18(20,13-21)19(23)11-16(4,5)10-17(6,7)12-19/h23H,8-13,20H2,1-7H3
• InChI Key： DBPXALBKAZVLLK-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)CC(C)(C)C1)C1(CN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 340.27259301g/mol
• Monoisotopic Mass: 340.27259301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate (CAS No. 2171563-13-4)

tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate (CAS No. 2171563-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their role in drug discovery and development. Its molecular structure includes a tert-butyl carbamate group and a hydroxylated tetramethylcyclohexyl moiety, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for highly functionalized pyrrolidine compounds has surged, driven by their utility in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in the stereochemistry and conformational rigidity of this compound, as these properties can influence binding affinity and selectivity in target interactions. The presence of both amino and hydroxy functional groups further enhances its reactivity, enabling diverse derivatization pathways.

The synthesis of tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection, reductive amination, and cyclohexyl ring functionalization. These processes are optimized to achieve high yields and purity, which are critical for downstream applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize the compound and ensure compliance with industry standards.

One of the trending topics in the field is the exploration of sustainable synthetic routes for complex molecules like this. Green chemistry principles, such as catalyst recycling and solvent minimization, are being integrated into its production to reduce environmental impact. Additionally, computational tools like molecular docking and QSAR modeling are used to predict its biological activity, accelerating the drug discovery pipeline.

The compound's potential extends beyond pharmaceuticals. It is also investigated in material science for designing chiral catalysts and polymeric frameworks. Its robust structure and functional groups make it a candidate for creating advanced materials with tailored properties. As the scientific community continues to explore its applications, tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate remains a focal point of innovation.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Its steric hindrance and hydrogen-bonding capacity play pivotal roles in modulating interactions with biological targets. Frequently searched questions include: "How to synthesize tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate?" and "What are the applications of pyrrolidine derivatives in medicine?" Addressing these queries highlights the compound's relevance in contemporary science.

In conclusion, tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)pyrrolidine-1-carboxylate (CAS No. 2171563-13-4) represents a promising scaffold for multidisciplinary research. Its synthesis, characterization, and applications align with current trends in precision medicine and sustainable chemistry, making it a valuable asset for future advancements.